Cas no 62479-85-0 (Propanamide, 2,3-dibromo-N-(1-ethynylcyclohexyl)-)

Propanamide, 2,3-dibromo-N-(1-ethynylcyclohexyl)- structure
62479-85-0 structure
Product name:Propanamide, 2,3-dibromo-N-(1-ethynylcyclohexyl)-
CAS No:62479-85-0
MF:C11H15Br2NO
MW:337.050901651382
CID:443448
PubChem ID:71386024

Propanamide, 2,3-dibromo-N-(1-ethynylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2,3-dibromo-N-(1-ethynylcyclohexyl)-
    • 2,3-dibromo-N-(1-ethynylcyclohexyl)propanamide
    • DTXSID40808229
    • 62479-85-0
    • Inchi: InChI=1S/C11H15Br2NO/c1-2-11(6-4-3-5-7-11)14-10(15)9(13)8-12/h1,9H,3-8H2,(H,14,15)
    • InChI Key: QKVRBQILBRISMN-UHFFFAOYSA-N
    • SMILES: C#CC1(CCCCC1)NC(=O)C(CBr)Br

Computed Properties

  • Exact Mass: 334.95205
  • Monoisotopic Mass: 334.95204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

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